Cas no 1206985-82-1 (1-{1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-ylmethyl}-2-methyl-1H-1,3-benzodiazole)

• Product Name: 1-{1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-ylmethyl}-2-methyl-1H-1,3-benzodiazole
• CAS No: 1206985-82-1
• MF: C₂₁H₂₄ClN₃O₂S
• MW: 417.952162742615
• CID: 5821394
• PubChem ID: 45503375
• Update Time: 2025-06-03

1-{1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-ylmethyl}-2-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-{1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-ylmethyl}-2-methyl-1H-1,3-benzodiazole
• SR-01000924513-1
• 1-((1-((3-chloro-2-methylphenyl)sulfonyl)piperidin-4-yl)methyl)-2-methyl-1H-benzo[d]imidazole
• 1-{[1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl]methyl}-2-methyl-1H-1,3-benzodiazole
• AKOS024267968
• SR-01000924513
• 1206985-82-1
• F5753-0080
• VU0519390-1
• 1-[[1-(3-chloro-2-methylphenyl)sulfonylpiperidin-4-yl]methyl]-2-methylbenzimidazole

• Inchi： 1S/C21H24ClN3O2S/c1-15-18(22)6-5-9-21(15)28(26,27)24-12-10-17(11-13-24)14-25-16(2)23-19-7-3-4-8-20(19)25/h3-9,17H,10-14H2,1-2H3
• InChI Key： GZQFZYAWFDHNQG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)S(N1CCC(CN2C(C)=NC3C=CC=CC2=3)CC1)(=O)=O

Computed Properties

• Exact Mass: 417.1277759g/mol
• Monoisotopic Mass: 417.1277759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-{1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-ylmethyl}-2-methyl-1H-1,3-benzodiazole

Chemical Compound: 1-{1-(3-Chloro-2-Methylbenzenesulfonyl)piperidin-4-ylmethyl}-2-Methyl-1H-1,3-Benzodiazole

The compound with CAS No. 1206985-82-1, known as 1-{1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-ylmethyl}-2-methyl-1H-1,3-benzodiazole, is a highly specialized organic molecule with significant potential in the field of drug discovery and materials science. This compound is characterized by its complex structure, which includes a benzodiazole core, a piperidine ring, and a sulfonyl group. The presence of these functional groups makes it a promising candidate for various applications in medicinal chemistry and related fields.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitution and coupling reactions. Recent studies have highlighted the importance of such molecules in targeting specific biological pathways. For instance, the benzodiazole moiety is known for its ability to interact with DNA and proteins, making it a valuable component in the design of anti-cancer agents. The piperidine ring, on the other hand, contributes to the molecule's flexibility and stability, enhancing its bioavailability.

One of the most exciting developments in this area is the use of this compound as a potential lead in the development of novel antibiotics. Researchers have found that the sulfonyl group plays a critical role in inhibiting bacterial enzymes, making it a promising candidate for combating antibiotic resistance. Furthermore, the compound's unique structure allows for easy modification, enabling scientists to explore its potential in treating various diseases.

In addition to its medicinal applications, this compound has also shown promise in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of new materials for electronic devices. Recent studies have demonstrated its potential as a building block for organic semiconductors, which are essential for next-generation displays and sensors.

The development of this compound has been made possible by advancements in synthetic chemistry and computational modeling. State-of-the-art techniques such as density functional theory (DFT) have been employed to study its electronic properties and optimize its structure for specific applications. These efforts have significantly enhanced our understanding of the compound's behavior at the molecular level.

In conclusion, the compound with CAS No. 1206985-82-1 represents a significant advancement in chemical research. Its unique structure and versatile functional groups make it a valuable tool in both medicinal chemistry and materials science. As research continues to uncover new applications for this compound, it is poised to play a crucial role in shaping future innovations across multiple disciplines.